Cas no 1718-39-4 (4-Thioureido-benzenesulfonamide)

• Product Name: 4-Thioureido-benzenesulfonamide
• CAS No: 1718-39-4
• MF: C₇H₉N₃O₂S₂
• MW: 231.295258283615
• MDL: MFCD00775046
• CID: 825016
• PubChem ID: 716519
• Update Time: 2025-10-30

4-Thioureido-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Thioureidobenzenesulfonamide
• 4-(3-thioureido)benzene sulfonamide
• 4-THIOUREIDO-BENZENESULFONAMIDE
• (4-sulfamoylphenyl)thiourea
• ART-CHEM-BB B023270
• 1-(4-sulfaMoylphenyl)-1-sulfanylurea
• 4-[(AMINOCARBONOTHIOYL)AMINO]BENZENESULFONAMIDE
• 4-aminosulfonylphenylthiourea
• 4-(carbamothioylamino)benzenesulfonamide
• 4-[(Aminothioxomethyl)amino]benzenesulfonamide
• TimTec1_001806
• Oprea1_780315
• HMS1539C02
• RW3389
• STK938844
• SBB039524
• BBL028917
• QC-2
• DB-006908
• CS-0149695
• DS-2857
• AKOS025116739
• NCGC00341055-01
• BAA71839
• 4-sulfamoylphenylthiourea
• AB01332041-02
• Z57284765
• J-010762
• SCHEMBL3835013
• MFCD00775046
• CHEMBL508240
• I11552
• 1718-39-4
• DTXSID00352016
• AKOS000267585
• EN300-31939
• AKOS BBS-00002150
• 4-Thioureido-benzenesulfonamide

• MDL： MFCD00775046
• Inchi： 1S/C7H9N3O2S2/c8-7(13)10-5-1-3-6(4-2-5)14(9,11)12/h1-4H,(H3,8,10,13)(H2,9,11,12)
• InChI Key： OGAAVFJBPHTLNL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(N)=S)(N)(=O)=O

Computed Properties

• Exact Mass: 231.01400
• Monoisotopic Mass: 231.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 139

Experimental Properties

• Density: 1.578
• Boiling Point: 448°C at 760 mmHg
• Flash Point: 224.8 °C
• PSA: 138.68000
• LogP: 2.54390

4-Thioureido-benzenesulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD5062)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Thioureido-benzenesulfonamide

Introduction to 4-Thioureido-benzenesulfonamide (CAS No. 1718-39-4)

4-Thioureido-benzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1718-39-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzenesulfonamides, which are widely recognized for their versatile applications in drug development. The presence of a thiourea moiety in its molecular structure imparts unique chemical and biological properties, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-Thioureido-benzenesulfonamide consists of a benzene ring substituted with a sulfonamide group and a thiourea moiety. This arrangement contributes to its reactivity and interaction with biological targets, which has been explored in various preclinical studies. The sulfonamide group is known for its ability to form hydrogen bonds, enhancing binding affinity to biological receptors, while the thiourea component introduces nucleophilic centers that can participate in further chemical modifications or biological interactions.

In recent years, there has been a growing interest in sulfonamide derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the sulfonamide moiety exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The addition of a thiourea group in 4-Thioureido-benzenesulfonamide further expands its potential applications by introducing additional functional sites that can be exploited for drug design.

One of the most compelling aspects of 4-Thioureido-benzenesulfonamide is its potential in the development of novel therapeutic agents. Researchers have been investigating its efficacy in targeting various diseases, including metabolic disorders and inflammatory conditions. The compound's ability to modulate enzyme activity and interact with specific protein targets has made it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-Thioureido-benzenesulfonamide and biological targets. These studies have revealed that the compound can bind to specific enzymes and receptors with high affinity, suggesting its potential as an inhibitor or modulator. Such insights have guided the design of more refined derivatives with enhanced pharmacological properties.

The synthesis of 4-Thioureido-benzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonamide group followed by the thiourea moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

Preclinical studies have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of 4-Thioureido-benzenesulfonamide. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its translation to clinical applications. Additionally, toxicology assessments have indicated that the compound is well-tolerated at relevant doses, further supporting its potential as a therapeutic agent.

The future direction of research on 4-Thioureido-benzenesulfonamide includes exploring its mechanisms of action and identifying new therapeutic indications. By understanding how the compound interacts with biological systems at the molecular level, researchers can optimize its design for improved efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this field and bring new treatments to patients in need.

In conclusion, 4-Thioureido-benzenesulfonamide (CAS No. 1718-39-4) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique molecular structure and demonstrated biological activity make it a valuable compound for further research and development. As our understanding of its properties continues to grow, so too does its promise as a future therapeutic agent.